Cas no 1519457-66-9 (5-(4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid)
1519457-66-9 structure
Product Name:5-(4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid
CAS No:1519457-66-9
MF:C7H5N3O4
MW:195.132301092148
CID:6014343
PubChem ID:81619116
Update Time:2024-01-13
5-(4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid
- 1,2,4-Oxadiazole-3-carboxylic acid, 5-(4-methyl-5-oxazolyl)-
- AKOS020198525
- EN300-1120000
- 1519457-66-9
- 5-(4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazole-3-carboxylicacid
-
- Inchi： 1S/C7H5N3O4/c1-3-4(13-2-8-3)6-9-5(7(11)12)10-14-6/h2H,1H3,(H,11,12)
- InChI Key： KRIOHIZZTQMTNH-UHFFFAOYSA-N
- SMILES： O1C(C2OC=NC=2C)=NC(C(O)=O)=N1
Computed Properties
- Exact Mass: 195.02800565g/mol
- Monoisotopic Mass: 195.02800565g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 102Ų
Experimental Properties
- Density: 1.515±0.06 g/cm3(Predicted)
- Boiling Point: 430.9±47.0 °C(Predicted)
- pka: 2.55±0.10(Predicted)
5-(4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1120000-0.05g |
5-(4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid |
1519457-66-9 | 95% | 0.05g |
$768.0 | 2023-10-27 | |
| Enamine | EN300-1120000-0.1g |
5-(4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid |
1519457-66-9 | 95% | 0.1g |
$804.0 | 2023-10-27 | |
| Enamine | EN300-1120000-0.25g |
5-(4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid |
1519457-66-9 | 95% | 0.25g |
$840.0 | 2023-10-27 | |
| Enamine | EN300-1120000-0.5g |
5-(4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid |
1519457-66-9 | 95% | 0.5g |
$877.0 | 2023-10-27 | |
| Enamine | EN300-1120000-1.0g |
5-(4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid |
1519457-66-9 | 1g |
$1414.0 | 2023-06-09 | ||
| Enamine | EN300-1120000-2.5g |
5-(4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid |
1519457-66-9 | 95% | 2.5g |
$1791.0 | 2023-10-27 | |
| Enamine | EN300-1120000-5.0g |
5-(4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid |
1519457-66-9 | 5g |
$4102.0 | 2023-06-09 | ||
| Enamine | EN300-1120000-10.0g |
5-(4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid |
1519457-66-9 | 10g |
$6082.0 | 2023-06-09 | ||
| Enamine | EN300-1120000-1g |
5-(4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid |
1519457-66-9 | 95% | 1g |
$914.0 | 2023-10-27 | |
| Enamine | EN300-1120000-5g |
5-(4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid |
1519457-66-9 | 95% | 5g |
$2650.0 | 2023-10-27 |
5-(4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
1519457-66-9 (5-(4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
